Cas no 630-02-4 (Octacosane)

Octacosane is a long-chain alkane with the molecular formula C₂₈H₅₈, classified as a saturated hydrocarbon. It is a solid at room temperature, exhibiting high purity and stability, making it suitable for applications in material science, coatings, and phase-change materials. Its linear structure and uniform molecular weight contribute to consistent melting and crystallization behavior, which is advantageous in thermal energy storage systems. Octacosane is also used as a standard in chromatography and analytical chemistry due to its well-defined properties. Its inert nature ensures compatibility with various industrial processes, while its low reactivity enhances shelf life and handling safety.
Octacosane structure
Octacosane structure
Product Name:Octacosane
CAS No:630-02-4
MF:C28H58
MW:394.760129451752
MDL:MFCD00009355
CID:39282
PubChem ID:87574021
Update Time:2025-05-27

Octacosane Chemical and Physical Properties

Names and Identifiers

    • Octacosane
    • n-Octacosane
    • n-Octacosane Solution
    • Benzoic acid,2-[[(phenylamino)thioxomethyl]amino]-,methyl ester
    • N-o-Carbomethoxyphenyl-N'-phenylthiourea
    • n-Octacosane1000µg
    • n-Octakosan
    • ALKANE C28
    • MDL: MFCD00009355
    • Inchi: 1S/C28H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
    • InChI Key: ZYURHZPYMFLWSH-UHFFFAOYSA-N
    • SMILES: C(CCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 394.45400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 25
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystals.
  • Density: 0.8067
  • Melting Point: 57-62 °C (lit.)
  • Boiling Point: 278 °C/15 mmHg(lit.)
  • Flash Point: 227 ºC
  • Refractive Index: 1.4330
  • Water Partition Coefficient: Soluble in chloroform, acetone, benzene, and toluene. Insoluble in water.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 11.16880
  • Solubility: Insoluble in water.
  • Vapor Pressure: <1 mmHg ( 20 °C)

Octacosane Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Packing Group:II; III
  • Hazard Level:4.1
  • TSCA:Yes
  • Storage Condition:room temp
  • Safety Term:4.1
  • Packing Group:II; III

Octacosane Customs Data

  • HS CODE:29011090
  • Customs Data:

    China Customs Code:

    29011090

Octacosane Pricemore >>

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Octacosane Production Method

Octacosane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:630-02-4)Octacosane
Order Number:A1206191
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):301.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:630-02-4)n-Octacosane
Order Number:sfd5517
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:630-02-4)二十八烷
Order Number:LE2473370
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:630-02-4)Octacosane
A1206191
Purity:99%
Quantity:100g
Price ($):301.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:630-02-4)n-Octacosane
sfd5517
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email